Cas no 1020036-34-3 (6-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 6-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 1020036-34-3
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• MDL: MFCD09994026
• CID: 2853059
• PubChem ID: 72943201
• Update Time: 2025-07-21

6-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine
• CS-0127926
• MFCD09994026
• 6-Bromo-3-chloro-1,2,4-triazolo[4,3-a]pyridine
• PEKLXNPEIBPNKV-UHFFFAOYSA-N
• BS-42831
• DB-207549
• SY205794
• SCHEMBL17645986
• P20759
• 1020036-34-3
• A1-10260
• EN300-225649
• AKOS024155943
• 848-676-3
• VQB03634
• 6-bromo-3-chloro-(1,2,4)triazolo(4,3-a)pyridine
• 6-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine

• MDL： MFCD09994026
• Inchi： 1S/C6H3BrClN3/c7-4-1-2-5-9-10-6(8)11(5)3-4/h1-3H
• InChI Key： PEKLXNPEIBPNKV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NN=C(N2C=1)Cl

Computed Properties

• Exact Mass: 230.91989g/mol
• Monoisotopic Mass: 230.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 232.46g/mol
• XLogP3: 2.8
• Topological Polar Surface Area: 30.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 6-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine

Introduction to 6-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1020036-34-3)

6-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine, with the chemical identifier CAS No. 1020036-34-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the triazolopyridine class, a scaffold that has been extensively explored for its pharmacological properties. The presence of both bromo and chloro substituents on the triazolopyridine core enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 6-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine features a fused system consisting of a pyridine ring connected to a triazole ring. This particular arrangement is known to contribute to the compound's ability to interact with biological targets in unique ways. The bromo and chloro groups are strategically positioned to allow for further functionalization, enabling chemists to tailor the molecule for specific applications. This flexibility has made it a popular choice in drug discovery programs aimed at identifying novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new treatments for various diseases, including cancer and infectious disorders. 6-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine has emerged as a promising candidate in this endeavor due to its potential to inhibit key enzymatic pathways involved in disease progression. Studies have shown that this compound can modulate the activity of enzymes such as kinases and phosphodiesterases, which are often dysregulated in pathological conditions.

One of the most compelling aspects of 6-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine is its ability to serve as a building block for more complex molecules. By leveraging its reactive sites, researchers can design derivatives with enhanced binding affinity and selectivity towards specific biological targets. This approach has led to the development of several lead compounds that are currently undergoing further investigation in preclinical studies.

The synthesis of 6-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine involves a multi-step process that typically begins with the condensation of appropriate precursors under controlled conditions. The introduction of bromo and chloro substituents is achieved through halogenation reactions, which can be tailored to yield the desired regioisomers. The efficiency of these synthetic routes is crucial for large-scale production and has been optimized by several research groups.

From a computational chemistry perspective, 6-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into the compound's binding mode and have helped guide the design of more potent derivatives. The integration of experimental data with computational predictions has been instrumental in accelerating the drug discovery process.

The pharmacological profile of 6-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine has been evaluated in various in vitro and in vivo models. Initial studies have revealed promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary investigations have indicated that this compound may possess antimicrobial properties, making it relevant for addressing antibiotic-resistant infections.

As research continues to evolve，the applications of 6-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine are expected to expand further. Advances in synthetic methodologies and an increased understanding of its biological effects will likely lead to new therapeutic strategies. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.

The future prospects for 6-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine are bright，with ongoing research aimed at uncovering its full potential. By continuing to explore its chemical space and biological activities，scientists hope to unlock novel treatments that address unmet medical needs. The compound's unique structure and reactivity make it a cornerstone in modern medicinal chemistry，and its contributions are poised to shape the future of drug discovery.